Cas no 1149384-78-0 (Benzyl 3-bromo-4-cyanobenzoate)

• Product Name: Benzyl 3-bromo-4-cyanobenzoate
• CAS No: 1149384-78-0
• MF: C₁₅H₁₀BrNO₂
• MW: 316.149403095245
• CID: 2146118
• Update Time: 2023-08-04

Benzyl 3-bromo-4-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• benzyl 3-bromo-4-cyanobenzoate
• FGFXQTSZYIQCLY-UHFFFAOYSA-N
• phenylmethyl 3-bromo-4-cyanobenzoate
• Benzyl 3-bromo-4-cyanobenzoate

• Inchi： 1S/C15H10BrNO2/c16-14-8-12(6-7-13(14)9-17)15(18)19-10-11-4-2-1-3-5-11/h1-8H,10H2
• InChI Key： FGFXQTSZYIQCLY-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(=C1)C(=O)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 356
• Topological Polar Surface Area: 50.1